2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate

• IUPAC Name: [2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl] 3-methylthiophene-2-carboxylate
• InChI: InChI=1S/C19H22N2O4S/c1-14-7-12-26-18(14)19(23)25-13-17(22)21-10-8-20(9-11-21)15-5-3-4-6-16(15)24-2/h3-7,12H,8-11,13H2,1-2H3
• InChI Key: SRYPANVMBFUBMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C(=O)OCC(=O)N2CCN(CC2)C3=CC=CC=C3OC
• Molecular Formula: C19H22N2O4S
• Molecular Weight: 374.5 g/mol

Description

2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate (MPC) is a synthetic compound consisting of a thiophene ring and a piperazine ring linked by an ethylene bridge. It is a member of the piperazine family, which includes a wide range of compounds used in various medical and industrial applications. MPC has been studied for its potential use in various scientific research applications due to its unique structure and properties.

Mechanism of Action

2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate has been studied for its potential use in various scientific research applications due to its unique structure and properties. Its mechanism of action is related to its ability to interact with proteins and other molecules in the cell. Specifically, 2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate is known to interact with cysteine residues, which are amino acid side chains found in proteins. This interaction results in the formation of a covalent bond between the thiophene and the cysteine residue, resulting in the modulation of the protein's activity.
Biochemical and Physiological Effects
2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate has been studied for its potential use in various scientific research applications due to its unique structure and properties. Its biochemical and physiological effects are related to its ability to interact with proteins and other molecules in the cell. Specifically, 2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate is known to interact with cysteine residues, which are amino acid side chains found in proteins. This interaction results in the modulation of the protein's activity, which can lead to changes in the cell's biochemical and physiological processes. For example, 2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate has been shown to modulate the activity of enzymes involved in the metabolism of carbohydrates, lipids, and proteins.

Advantages and Limitations for Lab Experiments

2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and its structure is relatively stable, making it suitable for use in a variety of experiments. In addition, it has a low toxicity, making it safe to use in laboratory settings. However, there are also some limitations to its use in laboratory experiments. For example, its low solubility in water can make it difficult to use in aqueous solutions.

Future Directions

2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate has been studied for its potential use in various scientific research applications due to its unique structure and properties. There are several potential future directions for research involving 2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate. For example, further research could be conducted to better understand the mechanism of action of 2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate and its effects on biochemical and physiological processes. In addition, further research could be conducted to develop new compounds based on the structure of 2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate and to explore its potential applications in drug design. Finally, further research could be conducted to explore the potential use of 2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate in other scientific research applications, such as the synthesis of other compounds and the study of the interactions between thiophene and piperazine rings.

Synthesis Methods

2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate can be synthesized from commercially available starting materials by a two-step process. The first step involves the reaction of 2-methoxyphenylpiperazine with 2-chloroethylthiophene-2-carboxylate in the presence of a base, such as potassium carbonate. The second step involves the reduction of the resulting intermediate with sodium borohydride. The final product is a white solid with a melting point of 132°C.

Scientific Research Applications

2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate has been studied for its potential use in various scientific research applications. It has been used as a model compound to study the interactions between thiophene and piperazine rings, as well as the effects of different substituents on the properties of the compound. In addition, it has been used in the synthesis of other compounds, such as piperazine-thiophene derivatives and piperazine-thiophene-amine conjugates.